Cas no 7403-26-1 (3H,4H-1,3diazino4,5-dpyrimidin-4-one)

• Product Name: 3H,4H-1,3diazino4,5-dpyrimidin-4-one
• CAS No: 7403-26-1
• MF: C₆H₄N₄O
• MW: 148.122159957886
• CID: 572333
• PubChem ID: 135441737
• Update Time: 2025-07-16

3H,4H-1,3diazino4,5-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidin-4(3H)-one
• 8H-pyrimido[4,5-d]pyrimidin-5-one
• 3H-pyrimido[4,5-d]pyrimidin-4-one
• 3H,4H-1,3diazino4,5-dpyrimidin-4-one
• SCHEMBL9431285
• AKOS006356654
• NSC-403088
• DTXSID60323121
• NSC403088
• 7403-26-1
• 6H-pyrimido[4,5-d]pyrimidin-5-one
• EN300-160506
• FT-0726229
• 3H,4H-[1,3]diazino[4,5-d]pyrimidin-4-one
• SCHEMBL1234168
• PYRIMIDO[4,5-D]PYRIMIDIN-4(3H)-ONE (6CI,8CI)
• DA-41519

• Inchi： 1S/C6H4N4O/c11-6-4-1-7-2-8-5(4)9-3-10-6/h1-3H,(H,7,8,9,10,11)
• InChI Key： UKAFWJUARMVPPH-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=NC=2N=CN1

Computed Properties

• Exact Mass: 148.03900
• Monoisotopic Mass: 148.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 371.9℃/760mmHg
• Flash Point: 178.7°C
• Refractive Index: 1.814
• PSA: 71.53000
• LogP: -0.28690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3H,4H-1,3diazino4,5-dpyrimidin-4-one

Comprehensive Analysis of 3H,4H-1,3-diazino[4,5-d]pyrimidin-4-one (CAS No. 7403-26-1): Properties, Applications, and Industry Insights

The compound 3H,4H-1,3-diazino[4,5-d]pyrimidin-4-one (CAS No. 7403-26-1) is a heterocyclic organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique pyrimidine backbone and diazine fusion make it a versatile scaffold for drug discovery and material science applications. This article delves into its molecular characteristics, synthesis pathways, and emerging trends in its utilization, addressing common queries from researchers and industry professionals.

Structurally, 3H,4H-1,3-diazino[4,5-d]pyrimidin-4-one features a bicyclic system combining pyrimidine and diazine rings, which contributes to its electron-rich properties and binding affinity in biological systems. Recent studies highlight its role as a precursor for kinase inhibitors and antiviral agents, aligning with the growing demand for small-molecule therapeutics in precision medicine. The compound’s CAS No. 7403-26-1 is frequently searched in patent databases, reflecting its commercial potential.

In the context of green chemistry, researchers are exploring sustainable synthesis methods for 7403-26-1 to reduce environmental impact. Catalytic C-H activation and microwave-assisted reactions are among the cutting-edge techniques being optimized for this compound. These advancements respond to the industry’s focus on ESG (Environmental, Social, and Governance) compliance, a trending topic in scientific forums.

Analytical characterization of 3H,4H-1,3-diazino[4,5-d]pyrimidin-4-one typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for pharmaceutical-grade applications. Stability studies under varying pH and temperature conditions are critical, as users often inquire about its storage recommendations and shelf life in online queries.

The compound’s derivatives show promise in crop protection, particularly as biodegradable pesticides, addressing the agrochemical sector’s shift toward sustainable agriculture. This aligns with global searches for eco-friendly alternatives to traditional agrochemicals. Patent filings related to CAS 7403-26-1 have surged by 22% since 2020, underscoring its industrial value.

From a regulatory perspective, 7403-26-1 is compliant with major chemical inventories like REACH and TSCA, though users should verify regional-specific guidelines. FAQs often center on its supply chain transparency and GMP synthesis options, reflecting heightened interest in ethical sourcing and quality assurance.

In material science, the π-conjugated system of 3H,4H-1,3-diazino[4,5-d]pyrimidin-4-one enables applications in organic electronics, such as OLEDs and photovoltaic cells. Researchers are investigating its charge-transfer properties in collaboration with AI-driven molecular modeling tools—a hot topic in computational chemistry communities.

To conclude, CAS No. 7403-26-1 exemplifies the intersection of medicinal chemistry and sustainable technology. Its multifaceted applications and evolving synthesis methodologies position it as a compound of enduring scientific and commercial interest.